2-(4-Fluorophenyl)nicotinaldehyde
Description
2-(4-Fluorophenyl)nicotinaldehyde (FPNA) is a synthetic aldehyde molecule that has been studied for its potential applications in medicinal and laboratory research. It is a member of the phenyl-nicotinaldehyde family of compounds, which are characterized by a phenyl group attached to a nicotinaldehyde group. FPNA has been studied for its potential use in the synthesis of various compounds, as well as for its potential therapeutic and laboratory applications.
Scientific Research Applications
Proteomics Research
“2-(4-Fluorophenyl)nicotinaldehyde” is used in proteomics research . Proteomics is the large-scale study of proteins, particularly their structures and functions. This compound could be used to study protein interactions, modifications, and localization .
Biochemistry Research
This compound is also used in biochemistry research . Biochemistry is the study of chemical processes within and relating to living organisms. “2-(4-Fluorophenyl)nicotinaldehyde” could be used to understand the chemical reactions and substances that are involved in life processes .
Pharmaceutical Research
“2-(4-Fluorophenyl)nicotinaldehyde” is used in pharmaceutical research . It could be used in the development of new drugs and therapies. For instance, it could be used to synthesize new compounds with potential therapeutic effects .
Chemical Synthesis Research
This compound is used in chemical synthesis research . Chemical synthesis is the process of using chemical reactions to get a product, or several products. This includes the manufacture of drugs, compounds, and reagents .
Material Science Research
“2-(4-Fluorophenyl)nicotinaldehyde” is used in material science research . Material science involves the discovery and design of new materials. This compound could be used to synthesize new materials with desirable properties .
Environmental Science Research
This compound could potentially be used in environmental science research . Environmental science is an interdisciplinary academic field that integrates physical, biological, and information sciences to the study of the environment, and the solution of environmental problems .
properties
IUPAC Name |
2-(4-fluorophenyl)pyridine-3-carbaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8FNO/c13-11-5-3-9(4-6-11)12-10(8-15)2-1-7-14-12/h1-8H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YKTWLDISGWOJSC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(N=C1)C2=CC=C(C=C2)F)C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H8FNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60377503 |
Source
|
| Record name | 2-(4-fluorophenyl)nicotinaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60377503 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
201.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-Fluorophenyl)nicotinaldehyde | |
CAS RN |
885950-17-4 |
Source
|
| Record name | 2-(4-fluorophenyl)nicotinaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60377503 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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